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Compound of Interest

Compound Name: Acetaminophen-(ring-d4)

Cat. No.: B15288624 Get Quote

Essential Safety and Handling Guide for
Acetaminophen-(ring-d4)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Acetaminophen-(ring-d4). The following procedures

are designed to ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Safety Precautions
Acetaminophen-(ring-d4) is categorized as harmful if swallowed and can cause skin, eye, and

respiratory irritation.[1][2][3] It is also harmful to aquatic life with long-lasting effects.[1]

Adherence to the safety protocols outlined below is mandatory to minimize risk.

Hazard Statement GHS Classification Precautionary Code

Harmful if swallowed
Acute toxicity, Oral (Category

4)[1][4]
P301 + P312

Causes skin irritation Skin irritation (Category 2)[1] P302 + P352

Causes serious eye irritation Eye irritation (Category 2A)[1] P305 + P351 + P338

May cause respiratory irritation

Specific target organ toxicity –

single exposure (Category 3)

[1][3]

P261
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Acetaminophen-(ring-d4). The recommended PPE includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the powder form, to avoid inhalation.[3]

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[2]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. A chemical

fume hood should be used to minimize inhalation exposure.[2]

Weighing and Transfer:

Handle the compound in a designated area, preferably within a ventilated enclosure.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating

dust.[3]

Close the container tightly immediately after use.[3]

Dissolving:

If preparing a solution, add the solvent to the weighed compound slowly.

Ensure the container is properly labeled with the compound name, concentration, solvent,

and date of preparation.

Post-Handling:

Thoroughly clean the work area and any equipment used.
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Wash hands thoroughly with soap and water after handling.[2]

Storage and Disposal
Storage: Store Acetaminophen-(ring-d4) in a tightly sealed container in a cool, dry, and well-

ventilated area.[3] The recommended storage temperature is -20°C.[4]

Disposal Plan: All waste materials, including empty containers and contaminated PPE, should

be disposed of in accordance with local, state, and federal regulations.[1]

Solid Waste: Collect solid waste in a labeled, sealed container.

Liquid Waste: Collect liquid waste in a labeled, sealed container. Do not pour down the drain.

[1][3]

Decontamination: For small spills, wipe up with a damp cloth and place the cloth in a sealed

container for disposal. Wash the spill area thoroughly.[2] For larger spills, follow your

institution's hazardous material spill response procedures.

For unused or expired material, the preferred method of disposal is through a certified chemical

waste disposal service or a drug take-back program.[5][6][7] If these options are not available,

the material can be rendered non-hazardous by mixing it with an inert material like cat litter or

coffee grounds, placing it in a sealed bag, and disposing of it in the regular trash.[5][6][7]

Quantitative Data
Property Value

CAS Number 64315-36-2[1][4]

Molecular Weight 155.19 g/mol [4]

Purity (Assay) ≥97.0% (HPLC)[4]

Storage Temperature -20°C[4]

Oral LD50 (Rat) 1,944 mg/kg[1]

Intraperitoneal LD50 (Rat) 1,205 mg/kg[1]
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Workflow for Handling Acetaminophen-(ring-d4)
Preparation

Handling

Cleanup & Disposal

1. Prepare Clean Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Weigh Compound
(Avoid Dust)

Proceed to Handling

4. Transfer to Container

5. Dissolve (if applicable)

6. Clean Work Area & Equipment

Proceed to Cleanup

7. Dispose of Waste Properly

8. Remove PPE

9. Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acetaminophen-(ring-d4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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